Cas no 1797083-51-2 (3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide)

• Product Name: 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide
• CAS No: 1797083-51-2
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5371292
• Update Time: 2025-06-25

3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

• InChI Key： HMNNBXRCSJLIQU-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=CC=CC=C1)(=O)CCC1=CC=C(OC)C=C1

Additional information on 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

Introduction to 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide (CAS No. 1797083-51-2)

3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a Chemical Abstracts Service (CAS) number of 1797083-51-2, this molecule represents a confluence of aromatic and heterocyclic moieties, making it a subject of interest for researchers exploring novel therapeutic agents. The compound's structure comprises a 4-methoxyphenyl group, a 1-phenylpyrrolidin-2-yl moiety, and a methylpropanamide backbone, which together contribute to its complex chemical profile.

The 4-methoxyphenyl group, also known as anisyl, introduces a hydroxymethyl substituent that can participate in various hydrogen bonding interactions, enhancing the compound's solubility and binding affinity. This feature is particularly relevant in drug design, where optimizing solubility is crucial for achieving desired pharmacokinetic properties. The 1-phenylpyrrolidin-2-yl part of the molecule adds another layer of complexity, incorporating a pyrrolidine ring system that is frequently found in bioactive molecules. Pyrrolidine derivatives are known for their versatility in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological and cardiovascular diseases.

The methylpropanamide moiety at the C-terminal end of the molecule provides a polar amide group, which can interact with biological targets through hydrogen bonding or participate in salt formation, influencing the compound's stability and bioavailability. The overall architecture of 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide suggests potential interactions with proteins or enzymes, making it a candidate for further investigation in drug discovery pipelines.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinity and specificity of such compounds with greater accuracy. Studies have shown that molecules with similar structural motifs can exhibit inhibitory activity against various enzymes and receptors. For instance, derivatives featuring a phenylpyrrolidine core have been explored for their potential in treating conditions such as depression and schizophrenia due to their interaction with serotonin and dopamine receptors.

The synthesis of 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide presents an intriguing challenge for synthetic chemists. The multi-step process typically involves condensation reactions between appropriately substituted precursors, followed by functional group transformations to achieve the desired product. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the carbon-carbon bonds between the aromatic rings and the pyrrolidine system. The optimization of reaction conditions is critical to ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on structurally related compounds suggest that 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide may exhibit properties relevant to central nervous system (CNS) modulation. The presence of both anisyl and phenylpyrrolidine moieties aligns it with molecules known to interact with neurotransmitter systems. Further investigation into its pharmacological profile could reveal novel therapeutic applications or lead to the development of new medications targeting neurological disorders.

The compound's potential also extends to its role as an intermediate in more complex drug candidates. By serving as a building block, it can be incorporated into larger molecules designed to enhance specific pharmacological effects or improve pharmacokinetic profiles. This modular approach is increasingly favored in modern drug discovery due to its efficiency and scalability.

From an industrial perspective, the production of 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide must adhere to stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of the compound. These methods provide confidence that any subsequent applications—whether in preclinical studies or commercial products—will meet regulatory standards.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide. Predictive models can analyze vast datasets to identify structural features associated with biological activity, guiding synthetic efforts toward more effective molecules. This synergy between experimental chemistry and computational biology represents a significant leap forward in pharmaceutical research.

In conclusion,3-(4-methoxyphenyl)-N-[ (1 - phen yl p y r r o l idin - 2 - yl ) m e t h y l ] p r o p a n am ide stands as a testament to the ingenuity inherent in medicinal chemistry. Its complex structure offers numerous possibilities for interaction with biological targets, while its synthesis presents challenges that drive innovation in chemical methodology. As research continues into its properties and potential applications,this compound may contribute significantly to future advancements in healthcare solutions.